1-(Pyrimidin-2-yl)thiourea
Overview
Description
1-(Pyrimidin-2-yl)thiourea is a chemical compound with the empirical formula C5H6N4S . It is part of the pyrimidinone derivatives, which are known for their wide spectrum of biological activities .
Synthesis Analysis
The synthesis of 1-(Pyrimidin-2-yl)thiourea and similar compounds often involves the use of chalcones as starting compounds. These chalcones undergo cyclisation upon treatment with urea and thiourea in the presence of sodium hydroxide to obtain the corresponding pyrimidinones and pyrimidinethiones .Molecular Structure Analysis
The molecular structure of 1-(Pyrimidin-2-yl)thiourea is characterized by a pyrimidine moiety, which is an aromatic heterocyclic compound that contains two nitrogen atoms at positions 1 and 3 of the six-membered ring .Chemical Reactions Analysis
Pyrimidinone derivatives, including 1-(Pyrimidin-2-yl)thiourea, have been found to exhibit a range of pharmacological effects, including anti-tumour, anti-fungal, anti-inflammatory, and anti-bacterial activities . The anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .Scientific Research Applications
Analgesic Activity
Some derivatives of pyrimidine, such as those mentioned in a study published by Springer, have shown potent analgesic activities. This suggests that 1-(Pyrimidin-2-yl)thiourea could be explored for its potential pain-relieving properties .
Anti-fibrotic Activity
Research published by MDPI indicates that certain pyrimidine derivatives have been investigated for their anti-fibrotic activity. This opens up possibilities for 1-(Pyrimidin-2-yl)thiourea to be studied in the context of fibrosis treatment .
properties
IUPAC Name |
pyrimidin-2-ylthiourea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N4S/c6-4(10)9-5-7-2-1-3-8-5/h1-3H,(H3,6,7,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCCLFFQZNBEOAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)NC(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10375195 |
Source
|
| Record name | 1-(Pyrimidin-2-yl)thiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10375195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Pyrimidin-2-yl)thiourea | |
CAS RN |
31437-20-4 |
Source
|
| Record name | 1-(Pyrimidin-2-yl)thiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10375195 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (pyrimidin-2-yl)thiourea | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural characterization of 1-(Pyrimidin-2-yl)thiourea, and how was it confirmed?
A: 1-(Pyrimidin-2-yl)thiourea (C10H8N4O2S) features a central thiourea group attached to a pyrimidine ring and a furan ring. Its structure was confirmed through spectroscopic analysis, including Fourier-transform infrared (FTIR) and 1H-nuclear magnetic resonance (NMR) spectroscopy []. These techniques provided detailed information about the compound's functional groups and connectivity.
Q2: How does the conformation of 1-(Pyrimidin-2-yl)thiourea influence its crystal structure?
A: In 1-(Pyrimidin-2-yl)thiourea, the two N—H groups on the thiourea moiety adopt an anti conformation. One N—H group aligns anti to the C=S group, while the other is syn. The amide C=S and C=O groups are syn to each other []. This specific arrangement, stabilized by an intramolecular N—H⋯N hydrogen bond forming an S(6) ring motif, contributes to the overall molecular conformation. Within the crystal lattice, molecules are linked via pairs of N—H⋯N and weaker C—H⋯S hydrogen bonds, generating inversion dimers []. This intricate network of interactions influences the compound's solid-state packing and potential properties.
Q3: Have any computational studies been conducted on derivatives of 1-(Pyrimidin-2-yl)thiourea?
A: Yes, density functional theory (DFT) calculations have been performed on derivatives of 1-(Pyrimidin-2-yl)thiourea, specifically those incorporating Schiff bases []. These calculations provided insights into the electronic structure of the molecules, including the highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies. These findings could be valuable for understanding the reactivity and potential biological activity of these compounds.
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